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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Bronidox (5-bromo-5-nitro-1,3-
dioxane), a potent biocide with broad applications in research and development. It covers its
core chemical properties, mechanism of action, antimicrobial efficacy, and detailed protocols for
its use as a preservative and in experimental assays.

Core Concepts: Chemical and Physical Properties

Bronidox is a white crystalline powder with a molecular formula of CaHsBrNO4 and a molecular
weight of approximately 212.00 g/mol .[1][2] Its stability is pH and temperature-dependent; it is
stable at temperatures below 40°C and in a pH range of 5 to 8.[3] It is sensitive to light and can
be unstable in alkaline environments.

Table 1: Chemical and Physical Properties of Bronidox
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Property Value References
Chemical Name 5-bromo-5-nitro-1,3-dioxane [1114]
Synonym Bronidox [1][4]

CAS Number 30007-47-7 [2][4]
Molecular Formula CaHeBrNOa4 [1114]
Molecular Weight 212.00 g/mol [1][2]
Appearance White crystalline powder [5]

Melting Point 58.5-62 °C [5]

Storage Temperature Room temperature [4][6]
Stability > 4 years at room temperature [41[6]

Table 2: Solubility of Bronidox

Solvent Solubility References

Sparingly soluble (~0.2 mg/mL

Water in a 1:4 DMSO:PBS solution, [41[6]
pH 7.2)

Ethanol ~25 mg/mL [41[6]

DMSO ~30 mg/mL [4][6]

Dimethylformamide (DMF) ~30 mg/mL [41[6]

Mechanism of Action: Thiol Oxidation

The primary biocidal activity of Bronidox stems from its ability to oxidize essential protein thiols.
[1][4][6][7][8] This mechanism is similar to that of the related compound bronopol. The oxidation
of sulfhydryl groups (-SH) on cysteine residues within microbial enzymes leads to the formation
of disulfide bonds, causing conformational changes and subsequent inhibition of enzyme
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activity.[1][4][6][7][8] This disruption of critical enzymatic processes ultimately inhibits microbial
growth.[1][4][6][7][8]
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Mechanism of Bronidox Action.

Antimicrobial Efficacy

Bronidox exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-
negative bacteria, as well as yeasts and fungi.[1][3][4][6][7][8] Its efficacy has been
demonstrated in various research applications, including its use as a preservative for biological
reagents and in in-vitro diagnostic kits.[3]

Minimum Inhibitory Concentration (MIC)

Detailed Minimum Inhibitory Concentration (MIC) data for Bronidox against a wide range of
microorganisms were determined in a study by Ghannoum et al. (1986). Researchers are
directed to this primary literature for specific MIC values.

Reference for MIC Data: Ghannoum, M., Thomson, M., Bowman, W., & Al-Khalil, S. (1986).
Mode of action of the antimicrobial compound 5-bromo-5-nitro-1,3-dioxane (bronidox). Folia
Microbiologica, 31(1), 19-31.[1][4][6]

Antibiofilm Efficacy

Bronidox has also been shown to be effective against bacterial biofilms.
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Table 3: Antibiofilm Efficacy of Bronidox

Organism Assay Concentration Efficacy Reference

Minimum Biofilm

Pseudomonas Biofilm Eradication
] o 128 mg/L ]
aeruginosa Eradication Concentration
(MBEC)

Minimum Biofilm

Staphylococcus Biofilm Eradication
o 128 mg/L )
aureus Eradication Concentration
(MBEC)

Experimental Protocols
Preparation of Bronidox Stock Solution

Due to its limited solubility in aqueous solutions, a stock solution of Bronidox is typically
prepared in an organic solvent.[4][6]

Materials:

Bronidox powder (=98% purity)[1][4][6]

Dimethyl sulfoxide (DMSO) or Ethanol[4][6]

Sterile, amber microcentrifuge tubes or glass vials

Vortex mixer

Calibrated pipettes
Procedure:
» Weigh the desired amount of Bronidox powder in a sterile, chemical-resistant container.

e Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration
(e.g., 30 mg/mL in DMSO).[4][6]
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e Vortex the solution until the Bronidox is completely dissolved.
 Aliquot the stock solution into sterile, amber microcentrifuge tubes to protect it from light.

o Store the stock solution at room temperature for long-term stability (= 4 years).[4][6] AQueous
solutions are not recommended for storage for more than one day.[6]
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:

Add DMSO or Ethanol

:
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:
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:
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Bronidox Stock Solution Preparation.
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Use as a Preservative for Biological Reagents

Bronidox is an effective alternative to sodium azide for the preservation of antibodies and other

biological reagents.[3][5][9]

Recommended Concentration: 0.1% to 0.5%[5][9]

Procedure:

Prepare a stock solution of Bronidox as described in section 4.1.

Add the Bronidox stock solution to the biological reagent to achieve the desired final
concentration. For example, to make a 0.1% solution, add 10 puL of a 100 mg/mL Bronidox
stock solution to 990 pL of the reagent.

Gently mix the solution to ensure uniform distribution of the preservative.

Store the preserved reagent according to its specific storage requirements.

Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines a general method for determining the MIC of Bronidox against a specific

microorganism using a broth microdilution method.

Materials:

Bronidox stock solution
Sterile 96-well microtiter plates

Appropriate sterile microbial growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-
1640 for fungi)

Microbial culture in the logarithmic growth phase, adjusted to a standardized inoculum
density (e.g., 5 x 10> CFU/mL)

Sterile diluent (e.g., growth medium)

Incubator
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o Microplate reader (optional, for quantitative analysis)
Procedure:
o Dispense 50 pL of sterile growth medium into all wells of a 96-well plate.

e Add 50 pL of the Bronidox stock solution (at twice the highest desired final concentration) to
the first well of each row to be tested.

o Perform a serial two-fold dilution by transferring 50 uL from the first well to the second,
mixing, and repeating across the plate to the tenth well. Discard the final 50 pL from the tenth

well.

e The eleventh well in each row will serve as a positive control (no Bronidox), and the twelfth
well will be a negative control (no microorganisms).

e Add 50 pL of the standardized microbial inoculum to wells 1 through 11. Do not inoculate the
negative control wells.

 Incubate the plate at the optimal temperature and duration for the specific microorganism
(e.g., 37°C for 18-24 hours for most bacteria).

o Determine the MIC by visual inspection for the lowest concentration of Bronidox that inhibits
visible microbial growth. This can be confirmed by measuring the optical density (OD) with a
microplate reader.

Cytotoxicity Considerations

While an effective biocide, it is important to consider the potential cytotoxicity of Bronidox,
especially in applications involving cell culture. It is not generally recommended for use in
preparations intended for in vivo or tissue culture work.[5] Researchers should perform
cytotoxicity assays to determine the appropriate working concentrations for their specific cell
lines and experimental conditions.

Table 4: Toxicological Data for Bronidox
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Test Species Route Value Reference

LDso Mouse Oral 590 mg/kg [5]

LDso Rat Oral 455 mg/kg [5]

LDso Rat Intraperitoneal 31 mg/kg [5]
Conclusion

Bronidox is a versatile and effective biocide for a range of research applications, particularly as
a preservative for biological reagents. Its broad-spectrum antimicrobial activity, well-defined
mechanism of action, and stability make it a valuable tool for researchers. However, careful
consideration of its solubility and potential cytotoxicity is necessary for its optimal and safe use
in the laboratory. This guide provides the foundational technical information and protocols to
enable researchers to effectively integrate Bronidox into their workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bronidox as a Biocide in Research Applications: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667936#bronidox-as-a-biocide-in-research-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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